Cas no 1631145-95-3 ((E)-4-((1-Methyl-4-oxopiperidin-3-ylidene)methyl)benzonitrile)

• Product Name: (E)-4-((1-Methyl-4-oxopiperidin-3-ylidene)methyl)benzonitrile
• CAS No: 1631145-95-3
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 4816429
• Update Time: 2025-10-30

(E)-4-((1-Methyl-4-oxopiperidin-3-ylidene)methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• (E)-4-((1-Methyl-4-oxopiperidin-3-ylidene)methyl)benzonitrile

• Inchi： 1S/C14H14N2O/c1-16-7-6-14(17)13(10-16)8-11-2-4-12(9-15)5-3-11/h2-5,8H,6-7,10H2,1H3
• InChI Key： RRGQWVRAXVIPMH-UHFFFAOYSA-N
• SMILES： O=C1C(=CC2C=CC(C#N)=CC=2)CN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 369
• XLogP3: 1.4
• Topological Polar Surface Area: 44.1

Additional information on (E)-4-((1-Methyl-4-oxopiperidin-3-ylidene)methyl)benzonitrile

Chemical Profile of (E)-4-((1-Methyl-4-oxopiperidin-3-ylidene)methyl)benzonitrile (CAS No. 1631145-95-3)

(E)-4-((1-Methyl-4-oxopiperidin-3-ylidene)methyl)benzonitrile, identified by its CAS number 1631145-95-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a benzonitrile core linked to a piperidine derivative, has garnered attention due to its structural complexity and potential biological activities. The presence of a conjugated system involving the benzene ring and the nitrile group, coupled with the unique piperidine scaffold, suggests a rich chemical space for interaction with biological targets.

The compound’s structure can be broken down into several key functional groups: the benzonitrile moiety, which is known for its electron-withdrawing properties and potential role in modulating biological pathways; the piperidine ring, which often serves as a pharmacophore in drug discovery due to its ability to engage with biological receptors; and the methyl group attached to the piperidine ring, which may influence the compound’s solubility and metabolic stability.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of such molecules. Through molecular docking studies, researchers have been able to model the interactions of (E)-4-((1-Methyl-4-oxopiperidin-3-ylidene)methyl)benzonitrile with various protein targets. These studies have highlighted potential binding sites on enzymes and receptors that could be relevant for therapeutic intervention. For instance, preliminary simulations suggest that this compound may interact with enzymes involved in inflammation pathways, making it a candidate for further investigation in the treatment of inflammatory diseases.

The synthesis of (E)-4-((1-Methyl-4-oxopiperidin-3-ylidene)methyl)benzonitrile involves multi-step organic reactions, typically starting from commercially available precursors. The key steps include condensation reactions to form the conjugated system and subsequent functionalization to introduce the piperidine moiety. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, allowing for larger-scale production of the compound for research purposes.

In vitro studies have begun to explore the biological activity of (E)-4-((1-Methyl-4-oxopiperidin-3-ylidene)methyl)benzonitrile. Initial assays have shown promising results in modulating certain enzymatic activities relevant to neurological disorders. The compound’s ability to interact with specific neurotransmitter receptors has been particularly intriguing, suggesting potential applications in neuropharmacology. Additionally, its structural features may contribute to its ability to cross the blood-brain barrier, a crucial factor for many therapeutic agents targeting neurological conditions.

The chemical properties of (E)-4-((1-Methyl-4-oxopiperidin-3-ylidene)methyl)benzonitrile also make it an interesting candidate for further development in materials science. Its conjugated system and aromaticity could lead to applications in organic electronics or as a precursor for more complex materials. Researchers are exploring its potential as a building block for polymers or liquid crystals that exhibit unique electronic or optical properties.

As research continues, (E)-4-((1-Methyl-4-oxopiperidin-3-ylidene)methyl)benzonitrile is poised to play a significant role in both pharmaceutical and materials science applications. Its unique structure and promising biological activities make it a valuable compound for further investigation. With ongoing advancements in synthetic chemistry and computational biology, new opportunities for its use are likely to emerge, further solidifying its importance in scientific research.